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Compound of Interest

Compound Name: Ethyl crotonate

Cat. No.: B152679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

ethyl crotonate. The information is curated for researchers, scientists, and professionals in

drug development who require precise data for modeling, formulation, and synthesis. This

document summarizes key quantitative data in tabular format, details relevant experimental

protocols for property determination, and includes a workflow diagram for a standard

experimental procedure.

Core Physical and Chemical Properties
Ethyl crotonate, also known as ethyl (E)-but-2-enoate, is a fatty acid ester.[1] It is a colorless

to pale yellow liquid with a pungent, sharp, fruity odor reminiscent of rum and cognac.[2][3] This

compound is found naturally in various fruits such as apples, papayas, and strawberries.[3][4]

Table 1: General and Physical Properties of Ethyl Crotonate
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Property Value Source(s)

Molecular Formula C₆H₁₀O₂ [3][4][5]

Molecular Weight 114.14 g/mol [3][6]

Appearance
Clear, colorless to pale yellow

liquid
[3][7][8]

Odor
Pungent, fruity, caramellic,

rum-like
[2][3][9]

Density 0.918 g/mL at 25 °C [3][6]

0.92 g/cm³ at 20 °C [10]

0.914 - 0.920 g/mL at 20 °C [2][8]

Boiling Point 142-143 °C at 760 mmHg [3][4]

138-140 °C at 1013 hPa [10]

136.00 to 137.00 °C at 760.00

mm Hg
[2]

Melting Point 37.22 °C (estimate) [3][4][11]

Refractive Index (n²⁰/D) 1.424 [3][6]

1.4230 - 1.4280 at 20.00 °C [2][8]

Vapor Pressure
6.866 mmHg at 25 °C

(estimated)
[2]

65 hPa at 50 °C [3][12]

Vapor Density 3.9 (vs air) [3][6]

Flash Point
36 °F (2.22 °C) (Tag Closed

Cup)
[2][3][4]

2 °C (closed cup) [10]

Dielectric Constant 5.4 at 20 °C [9][13]

logP (o/w) 1.806 (estimated) [2]
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1.85 [3]

Table 2: Solubility of Ethyl Crotonate

Solvent Solubility Source(s)

Water Insoluble / Slightly soluble [2][4][7][8][14]

Alcohol Soluble / Miscible [7][14]

Ether Miscible [7]

Chloroform Slightly soluble [3][9][11]

Ethyl Acetate Slightly soluble [3][9][11]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for determining key physical

properties of liquid compounds like ethyl crotonate.

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Digital balance

Measuring cylinder or pycnometer (density bottle) for higher accuracy

Thermometer

Procedure:

Mass of Empty Container: Measure and record the mass of a clean, dry measuring cylinder

or pycnometer.

Volume of Liquid: Add a specific volume of ethyl crotonate to the container. For a

measuring cylinder, read the volume from the bottom of the meniscus.
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Mass of Container with Liquid: Measure and record the total mass of the container with the

ethyl crotonate.

Temperature: Record the ambient temperature of the liquid.

Calculation:

Mass of ethyl crotonate = (Mass of container with liquid) - (Mass of empty container)

Density = Mass of ethyl crotonate / Volume of ethyl crotonate

For improved accuracy, this procedure should be repeated multiple times, and the average

density should be calculated.[15][16][17]

The refractive index is a measure of how light bends as it passes through a substance and is a

valuable parameter for identifying and assessing the purity of liquid compounds.[18]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Procedure:

Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive

index.

Temperature Control: Circulate water from the constant temperature bath through the

refractometer to maintain a stable temperature, typically 20°C.

Sample Application: Place a few drops of ethyl crotonate onto the prism of the

refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus on the crosshairs of the eyepiece.
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Reading: Read the refractive index value from the instrument's scale.

Correction: If the measurement is not performed at the standard temperature (20°C), a

temperature correction may be necessary. The refractive index generally decreases with

increasing temperature.[18]

Alternative methods for determining the refractive index include using a Michelson

interferometer or a device composed of a graduated cylinder and a beaker.[19][20][21]

A qualitative and semi-quantitative assessment of solubility can be performed through direct

observation.

Apparatus:

Test tubes

Graduated pipette or dropper

Vortex mixer or shaker

Procedure:

Solvent Preparation: Add a measured volume (e.g., 1 mL) of the desired solvent (e.g., water,

ethanol) to a test tube.

Solute Addition: Add a small, measured amount (e.g., 0.05 mL or 25 mg) of ethyl crotonate
to the test tube.[22]

Mixing: Vigorously shake or vortex the mixture for a set period.

Observation: Observe the mixture to see if the ethyl crotonate has completely dissolved. If

it has, the substance is soluble under these conditions. If a separate layer or cloudiness

remains, it is considered insoluble or slightly soluble.

Incremental Addition: To determine the saturation point, continue adding small, measured

amounts of ethyl crotonate until it no longer dissolves.[23] This allows for a more

quantitative measure of solubility at a given temperature.[24]
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For highly accurate solubility determination, especially for biopharmaceutical classification,

equilibrium solubility experiments are recommended, where an excess of the compound is

agitated in the solvent for an extended period to ensure equilibrium is reached, followed by

quantification of the dissolved compound in the supernatant.[25]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the density of a liquid

such as ethyl crotonate.
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Preparation

Measurement

Calculation

Result

Clean and dry pycnometer

Weigh empty pycnometer (m1)

Calibrate digital balanceEquilibrate ethyl crotonate to ambient temperature

Fill pycnometer with ethyl crotonate

Calculate mass of liquid
(m = m2 - m1)

Weigh filled pycnometer (m2)

Measure and record temperature (T)

Calculate density
(ρ = m / V)

Record volume of pycnometer (V)

Final Density Value (ρ) at Temperature (T)

Click to download full resolution via product page

Caption: Workflow for the determination of liquid density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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